Cas no 898429-94-2 (4-fluoro-3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 898429-94-2
• MF: C₂₃H₂₃FN₂O₄S₂
• MW: 474.568126916885
• CID: 5482150
• Update Time: 2025-07-03

4-fluoro-3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-fluoro-3-methyl-N-[1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-7-quinolinyl]-
• 4-fluoro-3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

• Inchi： 1S/C23H23FN2O4S2/c1-16-5-9-20(10-6-16)32(29,30)26-13-3-4-18-7-8-19(15-23(18)26)25-31(27,28)21-11-12-22(24)17(2)14-21/h5-12,14-15,25H,3-4,13H2,1-2H3
• InChI Key： LVDUUAXJRYYWLO-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C2=CC=C(C)C=C2)(=O)=O)(=O)=O)=CC=C(F)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-fluoro-3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

Comprehensive Analysis of 4-fluoro-3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS 898429-94-2)

The compound 4-fluoro-3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS 898429-94-2) is a highly specialized sulfonamide derivative with a unique structural framework. Its molecular architecture combines a tetrahydroquinoline core with fluorobenzene and methylbenzenesulfonyl moieties, making it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, applications, and relevance to contemporary scientific inquiries, addressing common questions such as "What are the uses of sulfonamide derivatives?" and "How does fluorination enhance molecular stability?".

One of the most striking features of this compound is its dual sulfonamide groups, which are known for their versatility in drug design. Sulfonamides are frequently explored for their antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. The presence of a fluoro substituent further enhances its potential, as fluorination is a widely adopted strategy to improve metabolic stability and bioavailability. Researchers often search for "fluorinated sulfonamides in drug discovery" or "CAS 898429-94-2 applications," reflecting the growing demand for such compounds in medicinal chemistry.

In addition to its pharmaceutical potential, 4-fluoro-3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide has garnered attention in materials science. Its rigid yet functionalized structure makes it a candidate for advanced polymer composites or organic electronic materials. Queries like "sulfonamide-based materials for electronics" highlight the interdisciplinary appeal of this compound. The methylbenzenesulfonyl group, in particular, contributes to its thermal stability, a critical factor for high-performance applications.

The synthesis of this compound involves multi-step organic reactions, often starting with the functionalization of the tetrahydroquinoline scaffold. Modern synthetic protocols emphasize efficiency and sustainability, aligning with trends such as "green chemistry in sulfonamide synthesis." Analytical techniques like NMR, HPLC, and mass spectrometry are essential for characterizing its purity and confirming its structure, topics frequently searched by chemists (e.g., "CAS 898429-94-2 characterization methods").

Beyond its technical attributes, the compound's nomenclature itself is a topic of interest. The systematic name, while complex, underscores the importance of IUPAC conventions in unambiguous identification. Searches for "how to name complex sulfonamides" or "IUPAC rules for fluorinated compounds" reflect this curiosity. Meanwhile, its CAS number (898429-94-2) serves as a universal identifier, crucial for regulatory and commercial purposes.

In conclusion, 4-fluoro-3-methyl-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide represents a fascinating intersection of chemistry and innovation. Whether in drug development or advanced materials, its multifaceted nature continues to inspire research. By addressing trending queries and emphasizing its structural uniqueness, this article aims to provide a resourceful and engaging overview for scientists and enthusiasts alike.